Cas no 1993353-03-9 (trans-2-{3-(dimethylamino)propylamino}cyclopentan-1-ol)

• Product Name: trans-2-{3-(dimethylamino)propylamino}cyclopentan-1-ol
• CAS No: 1993353-03-9
• MF: C₁₀H₂₂N₂O
• MW: 186.294482707977
• CID: 6192905
• PubChem ID: 102733014
• Update Time: 2025-06-12

trans-2-{3-(dimethylamino)propylamino}cyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-{3-(dimethylamino)propylamino}cyclopentan-1-ol
• 1993353-03-9
• trans-2-{[3-(dimethylamino)propyl]amino}cyclopentan-1-ol
• F6545-4516
• (1R,2R)-2-{[3-(dimethylamino)propyl]amino}cyclopentan-1-ol
• AKOS040823076

• Inchi： 1S/C10H22N2O/c1-12(2)8-4-7-11-9-5-3-6-10(9)13/h9-11,13H,3-8H2,1-2H3/t9-,10-/m1/s1
• InChI Key： UWJFPRDDBXNHOO-NXEZZACHSA-N
• SMILES： O[C@@H]1CCC[C@H]1NCCCN(C)C

Computed Properties

• Exact Mass: 186.173213330g/mol
• Monoisotopic Mass: 186.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 35.5Ų

Additional information on trans-2-{3-(dimethylamino)propylamino}cyclopentan-1-ol

Comprehensive Overview of trans-2-{3-(dimethylamino)propylamino}cyclopentan-1-ol (CAS No. 1993353-03-9)

trans-2-{3-(dimethylamino)propylamino}cyclopentan-1-ol (CAS No. 1993353-03-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its cyclopentanol backbone and dimethylamino functional group, is often explored for its role in drug development and biochemical studies. Researchers are particularly interested in its stereochemistry, as the trans configuration can influence its biological activity and interaction with target molecules.

In recent years, the demand for chiral building blocks like trans-2-{3-(dimethylamino)propylamino}cyclopentan-1-ol has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. The compound’s amino alcohol moiety makes it a versatile intermediate for synthesizing more complex molecules, such as beta-blockers or neuromodulators. Its CAS No. 1993353-03-9 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like trans-2-{3-(dimethylamino)propylamino}cyclopentan-1-ol. Researchers are investigating greener catalysts and solvent-free reactions to minimize environmental impact while maintaining high yields. This aligns with the broader industry shift toward green chemistry, a topic frequently queried in search engines by professionals seeking eco-friendly alternatives.

The compound’s potential in central nervous system (CNS) drug development is another area of interest. Its structural similarity to known neuroactive agents has prompted studies into its pharmacokinetics and toxicity profiles. Questions like “How does trans-2-{3-(dimethylamino)propylamino}cyclopentan-1-ol interact with neurotransmitter receptors?” are commonly searched, highlighting the curiosity surrounding its mechanism of action.

From a technical standpoint, the purification and characterization of CAS No. 1993353-03-9 require advanced analytical techniques such as HPLC, NMR, and mass spectrometry. These methods ensure the compound’s purity and confirm its stereochemical integrity, which is critical for reproducibility in research. Discussions on forums and academic platforms often revolve around optimizing these protocols, making it a hot topic among chemists.

In summary, trans-2-{3-(dimethylamino)propylamino}cyclopentan-1-ol (CAS No. 1993353-03-9) represents a compelling subject for both academic and industrial research. Its applications in drug discovery, chiral synthesis, and green chemistry underscore its multidisciplinary importance. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in innovative chemical and pharmacological studies.